Cas no 1935403-37-4 (4,4-Difluoro-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4,4-Difluoro-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 1935403-37-4
• MF: C₇H₆F₅NO₃
• MW: 247.119459629059
• MDL: MFCD28975494
• CID: 5616510
• PubChem ID: 131055178
• Update Time: 2025-05-25

4,4-Difluoro-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3151227
• 1935403-37-4
• 4,4-difluoro-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid
• 4,4-Difluoro-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD28975494
• Inchi： 1S/C7H6F5NO3/c8-6(9)2-13(1-3(6)4(14)15)5(16)7(10,11)12/h3H,1-2H2,(H,14,15)
• InChI Key： DCTONFJTPLGFNS-UHFFFAOYSA-N
• SMILES： FC1(CN(C(C(F)(F)F)=O)CC1C(=O)O)F

Computed Properties

• Exact Mass: 247.02678386g/mol
• Monoisotopic Mass: 247.02678386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 4,4-Difluoro-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid

Professional Introduction to 4,4-Difluoro-1-(trifluoroacetyl)pyrrolidine-3-carboxylic Acid (CAS No. 1935403-37-4)

4,4-Difluoro-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1935403-37-4, this compound represents a fascinating molecular structure that combines fluorine-containing functional groups with a pyrrolidine core, making it a promising candidate for various applications in drug discovery and synthesis.

The compound's unique chemical profile is characterized by the presence of two fluorine atoms at the 4-position of the pyrrolidine ring and a trifluoroacetyl group at the 1-position. This arrangement imparts distinct electronic and steric properties, which can be exploited in the design of novel bioactive molecules. The trifluoroacetyl moiety, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable component in the development of small-molecule drugs.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. Studies have demonstrated that fluorine atoms can influence drug solubility, lipophilicity, and metabolic clearance, thereby improving overall drug efficacy. The incorporation of multiple fluorine atoms, as seen in 4,4-Difluoro-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid, can lead to more potent and selective therapeutic agents.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the structural features of 4,4-Difluoro-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid, researchers have been able to develop novel inhibitors that target specific kinase domains with high precision. For instance, recent studies have shown that derivatives of this compound exhibit inhibitory activity against tyrosine kinases, which are key players in cancer signaling pathways.

The pyrrolidine core of the molecule also contributes to its biological relevance. Pyrrolidine derivatives are well-documented scaffolds in medicinal chemistry, often found in FDA-approved drugs due to their favorable pharmacological properties. The combination of fluorine atoms and the pyrrolidine ring in 4,4-Difluoro-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid creates a versatile platform for further chemical modifications, enabling the design of molecules with tailored biological activities.

Advances in computational chemistry have further enhanced the exploration of this compound's potential. Molecular modeling studies have revealed that the trifluoroacetyl group can interact favorably with specific amino acid residues in protein targets, thereby improving binding affinity. These insights have guided the optimization of lead compounds into more effective drug candidates.

In addition to its applications in oncology, 4,4-Difluoro-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid has shown promise in other therapeutic areas. Researchers are investigating its potential as a precursor for antiviral and anti-inflammatory agents. The unique electronic properties induced by the fluorine substituents may facilitate interactions with viral proteases or inflammatory cytokines, offering new avenues for therapeutic intervention.

The synthesis of this compound also highlights advancements in synthetic methodologies. Modern techniques allow for efficient preparation of complex fluorinated molecules, often employing palladium-catalyzed cross-coupling reactions and fluorous chemistry. These methods enable precise control over regioselectivity and stereochemistry, crucial factors for achieving biologically active compounds.

Evaluation of 4,4-Difluoro-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid in preclinical studies has provided valuable insights into its pharmacological profile. Initial assessments indicate good oral bioavailability and favorable distribution patterns within vivo systems. Furthermore, preliminary toxicity studies suggest that the compound exhibits low systemic toxicity at therapeutic doses, reinforcing its potential as a safe candidate for further development.

The future direction of research on this compound is likely to focus on expanding its therapeutic applications and optimizing its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential to uncover new biological activities and develop novel drug candidates based on this scaffold. As our understanding of fluorinated molecules continues to grow, compounds like 4,4-Difluoro-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid are expected to play an increasingly important role in addressing unmet medical needs.